N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21ClN2O3/c1-12-6-13(2)8-16(7-12)23-11-14(9-19(23)24)20(25)22-17-10-15(21)4-5-18(17)26-3/h4-8,10,14H,9,11H2,1-3H3,(H,22,25)
• InChI Key: YWTQOYAIYPRXSX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C(=O)NC3=C(C=CC(=C3)Cl)OC)C

Description

N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as CEP-1347, is a synthetic compound that has been studied for its potential therapeutic applications. This compound has been found to have neuroprotective properties and has been investigated as a potential treatment for neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood, but it is believed to involve the inhibition of the c-Jun N-terminal kinase (JNK) signaling pathway. This pathway is involved in cell death and has been implicated in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have neuroprotective effects in vitro and in vivo. In particular, this compound has been found to protect neurons from oxidative stress and apoptosis. Additionally, this compound has been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its well-characterized mechanism of action. This compound has been extensively studied and its effects on the JNK signaling pathway are well understood. However, one limitation of using this compound is its relatively low potency, which may limit its effectiveness in some experimental settings.

Future Directions

There are several potential future directions for research involving N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide. One possible direction is the development of more potent analogs of this compound with improved neuroprotective properties. Additionally, further studies are needed to better understand the precise mechanism of action of this compound and its effects on neuronal function. Finally, clinical trials are needed to determine the safety and efficacy of this compound as a potential treatment for neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide involves several steps, including the condensation of 3,5-dimethylphenylacetic acid with 5-chloro-2-methoxybenzoyl chloride to form an intermediate. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to yield the final product.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. In particular, this compound has been investigated for its ability to protect neurons from damage and death.